Cas no 90151-04-5 (Benzaldehyde, 4-hydroxy-2-nitro-)

Benzaldehyde, 4-hydroxy-2-nitro- structure

90151-04-5 structure

Product Name:Benzaldehyde, 4-hydroxy-2-nitro-

CAS No:90151-04-5

MF:C₇H₅NO₄

MW:167.118901968002

MDL:MFCD18397317

CID:793113

PubChem ID:586137

Update Time:2024-10-26

Benzaldehyde, 4-hydroxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-hydroxy-2-nitro-
- 4-?hydroxy-?2-?nitroBenzaldehyde
- 4-HYDROXY-2-NITROBENZALDEHYDE
- 4-Hydroxy-2-nitrobenzaldehyde (ACI)
- SCHEMBL2002544
- DA-23104
- JS-3016
- 2-nitro-4-hydroxybenzaldehyde
- MFCD18397317
- DTXSID80342950
- AKOS024053711
- C77050
- 90151-04-5
- CS-0133797
- 4-Hydroxy-2-nitrobenzaldehyde #
- MDL： MFCD18397317
- Inchi： 1S/C7H5NO4/c9-4-5-1-2-6(10)3-7(5)8(11)12/h1-4,10H
- InChI Key： PTVFUHTYJLKEDZ-UHFFFAOYSA-N
- SMILES： O=CC1C([N+](=O)[O-])=CC(O)=CC=1

Computed Properties

Exact Mass: 167.02185764g/mol
Monoisotopic Mass: 167.02185764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 83.1Å²

Benzaldehyde, 4-hydroxy-2-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PX583-1g	Benzaldehyde, 4-hydroxy-2-nitro-	90151-04-5	95+%	1g	1618.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PX583-250mg	Benzaldehyde, 4-hydroxy-2-nitro-	90151-04-5	95+%	250mg	703CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PX583-50mg	Benzaldehyde, 4-hydroxy-2-nitro-	90151-04-5	95+%	50mg	185.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PX583-5g	Benzaldehyde, 4-hydroxy-2-nitro-	90151-04-5	95+%	5g	6465CNY	2021-05-07
Chemenu	CM117332-1g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	1g	$292	2021-06-17
Chemenu	CM117332-5g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	5g	$879	2021-06-17
Chemenu	CM117332-10g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	10g	$1174	2021-06-17
Chemenu	CM117332-25g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	25g	$1959	2021-06-17
Chemenu	CM117332-1g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	1g	$198	2023-02-18
Chemenu	CM117332-5g	4-Hydroxy-2-nitrobenzaldehyde	90151-04-5	95%	5g	$692	2023-02-18

Benzaldehyde, 4-hydroxy-2-nitro- Production Method

Production Method 1

123-08-0

90151-04-5

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Silica ; 30 s, rt
1.2 Reagents: Nitric acid ; 3 min, rt

Reference

: Nitric acid in the presence of P2O5 supported on silica gel - a useful reagent for nitration of aromatic compounds under solvent-free conditions

Hajipour, Abdol Reza; Ruoho, Arnold E., Tetrahedron Letters, 2005, 46(48), 8307-8310

Production Method 2

123-08-0

90151-04-5

3011-34-5

Reaction Conditions

1.1 Reagents: Nitrogen dioxide

Reference

: Gas/Solid Reactions with Nitrogen Dioxide

Kaupp, Gerd; Schmeyers, Jens, Journal of Organic Chemistry, 1995, 60(17), 5494-503

Production Method 3

123-08-0

90151-04-5

Reaction Conditions

1.1 Reagents: Methanesulfonic anhydride , Phosphonium, triphenyl(phenylmethyl)-, nitrate (1:1) ; 20 min, rt

Reference

: A fast and mild method for nitration of aromatic rings

Hajipour, Abdol R.; Ruoho, Arnold E., Phosphorus, 2004, 179(2), 221-226

Production Method 4

90792-80-6

90151-04-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Diethyl ether , Water

Reference

: Indole derivatives. XVI. Synthesis of 6- and 4-substituted tryptamines

Suvorov, N. N.; Fedotova, M. V.; Orlova, L. M.; Ogareva, O. B., Zhurnal Obshchei Khimii, 1962, 32, 2358-65

Production Method 5

123-08-0

90151-04-5

Reaction Conditions

1.1 Reagents: Sulfuric acid , Thiourea, nitrate (1:1) Solvents: Water ; 0 °C; 0 °C → rt; 5.0 h, rt

Reference

: The novel usage of thiourea nitrate in aryl nitration

Meng, Ge; Zheng, Mei-Lin; Zheng, A-Qun; Wang, Mei; Shi, Juan, Chinese Chemical Letters, 2014, 25(1), 87-89